Cas no 62433-26-5 (4'-Chloro-5-fluoro-2-hydroxybenzophenone)

• Product Name: 4'-Chloro-5-fluoro-2-hydroxybenzophenone
• CAS No: 62433-26-5
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD00040948
• CID: 508686
• PubChem ID: 112841
• Update Time: 2025-06-13

4'-Chloro-5-fluoro-2-hydroxybenzophenone Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(5-fluoro-2-hydroxyphenyl)methanone
• 4'-Chloro-5-fluoro-2-hydroxybenzophenone
• (4-chlorophenyl)-(5-fluoro-2-hydroxyphenyl)methanone
• Methanone,(4-chlorophenyl)(5-fluoro-2-hydroxyphenyl)-
• 4-Chloro-2'-hydroxy-5'-fluorobenzophenone
• SL 79-182
• SL 79-182-00
• AYBQWBCUAWOLCT-UHFFFAOYSA-N
• AK116484
• 4-Chloro-5'-fluoro-2'-hydroxybenzophenone
• Methanone, (4-chlorophenyl)(5-fluoro-2-hydroxyphenyl)-
• PC1866M
• SBB100819
• 2-(4-chlorobenzoyl)-4-fluorophenol
• SC
• 4'-chloro-5-fluoro-2-hydroxy-benzophenone
• C3338
• RAB636KJF9
• NS00056489
• AKOS015913537
• SCHEMBL143515
• CS-0157560
• 4'-Chloro-5-fluoro-2-hydroxybenzophenone, 96%
• DTXSID40211476
• 2-hydroxy-5-fluoro-4'-chloro-benzophenone
• DB-054160
• EINECS 263-539-2
• DS-4656
• 62433-26-5
• MFCD00040948

• MDL： MFCD00040948
• Inchi： 1S/C13H8ClFO2/c14-9-3-1-8(2-4-9)13(17)11-7-10(15)5-6-12(11)16/h1-7,16H
• InChI Key： AYBQWBCUAWOLCT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=C(C=CC=1O)F)=O

Computed Properties

• Exact Mass: 250.02000
• Monoisotopic Mass: 250.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: solid
• Density: 1.376
• Melting Point: 66.0 to 70.0 deg-C
• Boiling Point: 369 ºC
• Flash Point: 177 ºC
• PSA: 37.30000
• LogP: 3.41570
• Solubility: Not available

4'-Chloro-5-fluoro-2-hydroxybenzophenone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Chloro-5-fluoro-2-hydroxybenzophenone

Recent Advances in the Study of 4'-Chloro-5-fluoro-2-hydroxybenzophenone (CAS: 62433-26-5) in Chemical Biology and Pharmaceutical Research

The compound 4'-Chloro-5-fluoro-2-hydroxybenzophenone (CAS: 62433-26-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 4'-Chloro-5-fluoro-2-hydroxybenzophenone as a key intermediate in the synthesis of various bioactive molecules. Its structural framework, characterized by the presence of chloro and fluoro substituents, has been shown to enhance binding affinity to specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in inflammatory pathways. This finding underscores its potential as a scaffold for developing novel anti-inflammatory agents.

In addition to its role in drug discovery, 4'-Chloro-5-fluoro-2-hydroxybenzophenone has been investigated for its photophysical properties. A recent report in ACS Omega revealed that this compound exhibits strong UV absorption, making it a candidate for use in photoprotective formulations. Researchers have also explored its utility in organic synthesis, where it serves as a versatile building block for constructing complex molecular architectures. These diverse applications highlight the compound's broad relevance across multiple scientific disciplines.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of 4'-Chloro-5-fluoro-2-hydroxybenzophenone derivatives. A 2024 study in Chemical Research in Toxicology identified potential metabolic liabilities associated with certain derivatives, emphasizing the need for further structural refinement. Future research directions may include computational modeling to predict metabolic stability and in vivo efficacy studies to validate therapeutic potential. Overall, the continued exploration of this compound holds significant promise for advancing both basic science and applied pharmaceutical research.